N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-5-6-14-7-10-16(11-8-14)20-19(22)15-9-12-18(25-4-2)17(13-15)21(23)24/h7-13H,3-6H2,1-2H3,(H,20,22)
• InChI Key: RYPNFDONXXGYCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OCC)[N+](=O)[O-]
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide, also known as BPN, is a chemical compound that belongs to the class of amides. It is a yellow crystalline substance that has been extensively studied for its potential applications in scientific research. BPN has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide is not fully understood, but it is believed to involve the binding of the compound to specific sites on proteins. This binding can alter the conformation of the protein and affect its activity, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide has been shown to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase activity and modulation of ion channels. It has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is the potential for off-target effects, as N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide can bind to a range of proteins and affect their activity.

Future Directions

There are many potential future directions for research on N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide, including investigating its potential as a therapeutic agent for pain and inflammation, as well as its role in various biological processes. Further studies are also needed to fully understand the mechanism of action of N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide and its interactions with proteins and other molecules. Additionally, the development of new synthetic methods for N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide can be synthesized through a variety of methods, including the reaction of 4-butylphenylamine with ethyl 3-nitrobenzoate in the presence of a catalyst. Other methods involve the use of different reagents and conditions, but all lead to the production of N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide in high yields and purity.

Scientific Research Applications

N-(4-butylphenyl)-4-ethoxy-3-nitrobenzamide has been used in a variety of scientific research applications, including as a tool for studying the interactions between proteins and small molecules. It has been shown to bind to a number of proteins, including the enzyme carbonic anhydrase, and has been used to investigate the role of these proteins in various biological processes.